Cas no 1803792-45-1 (Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate)

• Product Name: Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate
• CAS No: 1803792-45-1
• MF: C₁₁H₁₀FNO₂S
• MW: 239.266005039215
• CID: 4944883
• Update Time: 2025-10-20

Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate

• Inchi： 1S/C11H10FNO2S/c1-2-15-10(14)5-7-3-8(6-13)11(16)9(12)4-7/h3-4,16H,2,5H2,1H3
• InChI Key： JNRYYBHCOWCKQT-UHFFFAOYSA-N
• SMILES： SC1C(=CC(=CC=1C#N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate

Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate: A Comprehensive Overview

Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate, with the CAS number 1803792-45-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a fluoro substituent, and a mercapto group attached to a phenyl ring, further connected to an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The cyano group in the molecule plays a crucial role in determining its chemical reactivity. Cyano groups are known for their ability to participate in various nucleophilic and electrophilic reactions, making them valuable in organic synthesis. Similarly, the fluoro substituent contributes to the molecule's electronic properties, enhancing its stability and bioavailability. The mercapto group, on the other hand, introduces thiol functionality, which is essential for coordinating with metal ions and participating in redox reactions.

Recent studies have highlighted the potential of Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate in the development of novel therapeutic agents. For instance, researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The compound's unique structure allows for easy modification, enabling chemists to tailor its properties for specific biological targets.

In terms of synthesis, Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate can be prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The synthesis begins with the preparation of the corresponding phenol derivative, which is then subjected to fluorination and cyanylation steps. Finally, the mercapto group is introduced via a thiolation reaction, followed by acetylation to yield the final product.

The compound's stability and reactivity have been extensively studied under various conditions. Research indicates that Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophiles and electrophiles has been exploited in designing efficient synthetic routes for complex molecules.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in drug delivery systems. Furthermore, the compound's unique electronic properties make it a candidate for use in sensors and electronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Ethyl 3-cyano-5-fluoro-4-mercaptophenylacetate. Quantum mechanical calculations have revealed that the compound's electronic structure is highly influenced by the presence of electron-withdrawing groups like cyano and fluoro. These findings have implications for understanding its reactivity and selectivity in various chemical reactions.

In conclusion, Ethyl 3-cyano-5-fluoro-4-mersapto phenyl acetate (CAS No: 1803792-45-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.